Cas no 929215-38-3 ((E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid)

• Product Name: (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid
• CAS No: 929215-38-3
• MF: C₁₅H₉Cl₂FO₂S
• MW: 343.200164556503
• MDL: MFCD09998270
• CID: 4937385
• Update Time: 2026-02-27

(E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(2,3-DICHLORO-4-(4-FLUOROPHENYLTHIO)PHENYL)ACRYLIC ACID
• (E)-3-(2,3-Dichloro-4-((4-fluorophenyl)thio)phenyl)acrylic acid
• AR3218
• (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid

• MDL： MFCD09998270
• Inchi： 1S/C15H9Cl2FO2S/c16-14-9(2-8-13(19)20)1-7-12(15(14)17)21-11-5-3-10(18)4-6-11/h1-8H,(H,19,20)/b8-2+
• InChI Key： RXHSWBBTCFECIC-KRXBUXKQSA-N
• SMILES： ClC1C(=C(/C=C/C(=O)O)C=CC=1SC1C=CC(=CC=1)F)Cl

Computed Properties

• Exact Mass: 341.968
• Monoisotopic Mass: 341.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 62.6

Experimental Properties

• Color/Form: White to Yellow Solid

(E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid

Comprehensive Overview of (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid (CAS No. 929215-38-3)

(E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid (CAS No. 929215-38-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acrylic acids and is characterized by its distinct structural features, including dichloro and fluorophenylthio substituents. These characteristics make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid is defined by its conjugated double bond and the presence of multiple functional groups. The dichloro substituents on the phenyl ring and the fluorophenylthio group contribute to its unique electronic properties and reactivity. These features are crucial for its potential biological activities and interactions with biological targets.

Recent studies have highlighted the potential of (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The mechanism of action involves the inhibition of key enzymes involved in the inflammatory pathway, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

In addition to its anti-inflammatory effects, (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell proliferation and survival.

The pharmacokinetic properties of (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid have also been studied extensively. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross biological membranes are additional advantages that enhance its potential as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further clinical development.

The synthesis of (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. Various synthetic routes have been explored, including transition-metal-catalyzed coupling reactions and multistep sequences involving functional group manipulations. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and commercial purposes.

In conclusion, (E)-3-(2,3-Dichloro-4-(4-fluorophenylthio)phenyl)acrylic acid (CAS No. 929215-38-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases.